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Compound of Interest

Compound Name: Di-tert-butyl disulfide

Cat. No.: B089511

This guide provides essential safety and logistical information for the proper disposal of di-tert-
butyl disulfide (CAS No. 110-06-5). The following procedural steps are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
regulatory compliance.

Immediate Safety & Handling Principles

Di-tert-butyl disulfide is a combustible liquid with a strong stench that is toxic to aquatic life
with long-lasting effects.[1][2][3] Adherence to proper safety protocols is critical during handling
and disposal.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles or a face shield, a lab coat, and chemical-resistant gloves.[1][2] Ensure eye wash
stations and safety showers are readily accessible.[2]

» Ventilation: All handling and disposal procedures should be conducted in a well-ventilated
area or within a chemical fume hood to avoid inhalation of vapors.[2][4]

e Ignition Sources: As a combustible liquid, di-tert-butyl disulfide must be kept away from
heat, sparks, open flames, and other potential ignition sources.[1][2][4] Vapors are heavier
than air and may travel along floors.[1]

o Incompatibilities: Store di-tert-butyl disulfide waste separately from incompatible materials.
[5][6][7] Mixing with the following substances can cause hazardous reactions:
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Chemical Profile and Hazards

Acids (mixing sulfides with acids can generate toxic fumes)[7][8]

A summary of key quantitative data for di-tert-butyl disulfide is provided below for quick

reference.

Property Value Citation(s)
CAS Number 110-06-5 [1]
Appearance Light yellow liquid [1112]

Odor Stench [1][2]

Flash Point 67 °C/ 152.6 °F [2]

Boiling Point 198 -204°C/388.4-399.2°F [2]

Density 0.930 g/cm? (at 20 °C) [2][3]

Oral LD50 (Rat)

>5000 mg/kg

[2](3]

Dermal LD50 (Rabbit)

>2000 mg/kg

[2](3]

Aquatic Hazard

Toxic to aquatic life with long
lasting effects (H411)

[1]3]

GHS Hazard Statement

Combustible liquid (H227)

[1]

Step-by-Step Disposal Protocol

Waste containing di-tert-butyl disulfide must be managed as hazardous waste.[1][6] Do not

dispose of this chemical down the drain or by evaporation.[7][9]
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Step 1: Waste Segregation Segregate di-tert-butyl disulfide waste at the point of generation.
[5][6] Keep it in a separate, dedicated waste container. Do not mix it with other waste streams,
especially acids or other incompatible chemicals.[5][6][7]

Step 2: Container Selection Use a container that is in good condition, leak-proof, and
chemically compatible with the disulfide.[6] Often, the original product container is a suitable
choice.[6][10] The container must have a tightly sealing cap.[6]

Step 3: Labeling Clearly label the waste container with the words "HAZARDOUS WASTE" and
the full chemical name, "Di-tert-butyl disulfide".[6] Ensure the label is legible and securely
attached.

Step 4: Accumulation and Storage Store the sealed waste container in a designated Satellite
Accumulation Area (SAA).[6][9] The SAA must be at or near the point of waste generation.[9]
The storage area should be cool, dry, and well-ventilated, away from heat and ignition sources.

[1][2]

Step 5: Arrange for Disposal Contact your institution's Environmental Health & Safety (EHS)
department to schedule a pickup for the hazardous waste.[6] Follow their specific procedures
for waste collection requests.

Step 6: Managing Empty Containers Even if a container appears empty, residual chemicals
may remain. Handle uncleaned, empty containers as you would the product itself.[1][10]
Consult your EHS department for guidance on decontaminating or disposing of empty
containers.

Chemical Treatment for Small Quantities (Expert
Use Only)

For small quantities, oxidation of sulfides to less hazardous sulfonic acids using sodium
hypochlorite is a potential chemical treatment method.[3][5]

Disclaimer:This procedure should only be performed by trained personnel after receiving
explicit approval from your institution's EHS department. Some substances may react violently.

[3]
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General Protocol:

The sulfide waste is stirred into a sodium hypochlorite solution.[3]

The reaction may need several days to complete.[3]

Any toxic or flammable gases that may form must be safely drawn off.[3]

Excess oxidant should be neutralized with a reducing agent like sodium thiosulfate.[3]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper management of di-
tert-butyl disulfide waste streams.
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Caption: Workflow for the safe disposal of di-tert-butyl disulfide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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